Cas no 147293-17-2 (N-Methyl-5-nitro-6-isoquinolinamine)

• Product Name: N-Methyl-5-nitro-6-isoquinolinamine
• CAS No: 147293-17-2
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 100815
• PubChem ID: 10899710
• Update Time: 2025-09-23

N-Methyl-5-nitro-6-isoquinolinamine Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinamine,N-methyl-5-nitro-
• N-Methyl-5-nitro-6-isoquinolinamine
• N-Methyl-5-nitro-
• N-Methyl-5-nitro-6-i
• N-methyl-5-nitroisoquinolin-6-amine
• 6-Isoquinolinamine,N-methyl-5-nitro
• 6-Methylamino-5-nitroisoquinoline
• 6-Isoquinolinamine, N-methyl-5-nitro-
• J-008343
• J-008484
• 147293-17-2
• DTXSID30447666
• AKOS030240494
• FT-0671931
• DB-231533

• Inchi： 1S/C10H9N3O2/c1-11-9-3-2-7-6-12-5-4-8(7)10(9)13(14)15/h2-6,11H,1H3
• InChI Key： YGWXJTKVNSPTHL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC2C=NC=CC1=2)NC)=O

Computed Properties

• Exact Mass: 203.06900
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 408.5±35.0 °C at 760 mmHg
• Flash Point: 200.8±25.9 °C
• PSA: 70.74000
• LogP: 2.78090
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-Methyl-5-nitro-6-isoquinolinamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)